Cas no 1064048-51-6 (Methyl-(2-pyrrolidin-3-yl-ethyl)-carbamic acid tert-butyl ester)

Methyl-(2-pyrrolidin-3-yl-ethyl)-carbamic acid tert-butyl ester is a protected amine derivative commonly used in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) group provides stability under basic and nucleophilic conditions, allowing selective deprotection under acidic conditions. This compound is particularly valuable in peptide and heterocycle synthesis, where the pyrrolidine moiety serves as a versatile building block. Its structural features facilitate controlled functionalization while minimizing unwanted side reactions. The Boc protection enhances solubility in organic solvents, improving handling and reaction efficiency. This intermediate is often employed in the development of bioactive molecules, including CNS-targeting compounds, due to its favorable pharmacokinetic properties.

Methyl-(2-pyrrolidin-3-yl-ethyl)-carbamic acid tert-butyl ester structure

1064048-51-6 structure

Product Name:Methyl-(2-pyrrolidin-3-yl-ethyl)-carbamic acid tert-butyl ester

CAS No:1064048-51-6

MF:C₁₂H₂₄N₂O₂

MW:228.331163406372

CID:1006737

PubChem ID:53419825

Update Time:2025-05-28

Methyl-(2-pyrrolidin-3-yl-ethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- Methyl-(2-pyrrolidin-3-yl-ethyl)-carbamic acid tert-butyl ester
- 1064048-51-6
- tert-Butyl methyl(2-(pyrrolidin-3-yl)ethyl)carbamate
- MDL： MFCD11847945
- Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14(4)8-6-10-5-7-13-9-10/h10,13H,5-9H2,1-4H3
- InChI Key： ZOIYJRFJBWHNPE-UHFFFAOYSA-N
- SMILES： O(C(N(C)CCC1CNCC1)=O)C(C)(C)C

Computed Properties

Exact Mass: 228.183778013g/mol
Monoisotopic Mass: 228.183778013g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 41.6Å²

Methyl-(2-pyrrolidin-3-yl-ethyl)-carbamic acid tert-butyl ester Pricemore >>

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